methyl 2-{[(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetyl]amino}benzoate

• IUPAC Name: methyl 2-[[2-(6-methyl-3-oxo-1,4-benzoxazin-4-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C19H18N2O5/c1-12-7-8-16-15(9-12)21(18(23)11-26-16)10-17(22)20-14-6-4-3-5-13(14)19(24)25-2/h3-9H,10-11H2,1-2H3,(H,20,22)
• InChI Key: WKNIFJYFBRJQRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OCC(=O)N2CC(=O)NC3=CC=CC=C3C(=O)OC
• Molecular Formula: C19H18N2O5
• Molecular Weight: 354.4 g/mol

Description

“Methyl 2-{[(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetyl]amino}benzoate” is a chemical compound. It has a molecular weight of 221.21. This compound is part of a collection of rare and unique chemicals provided to early discovery researchers.

Molecular Structure Analysis

The compound has a linear formula of C11H11NO4. The InChI code is 1S/C11H11NO4/c1-7-2-3-9-8(4-7)12(5-11(14)15)10(13)6-16-9/h2-4H,5-6H2,1H3,(H,14,15).

Physical and Chemical Properties Analysis

This compound is a solid at room temperature.

Safety and Hazards

As with all chemicals, it’s important to handle this compound with care to avoid contact with skin and eyes, and avoid breathing in any dust or vapors. It’s recommended to use personal protective equipment and ensure adequate ventilation when handling this compound.